Cas no 2172139-64-7 (2-(2-{(5-ethylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol)

• Product Name: 2-(2-{(5-ethylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol
• CAS No: 2172139-64-7
• MF: C₁₁H₁₈O₃S
• MW: 230.323822498322
• CID: 6097616
• PubChem ID: 165508007
• Update Time: 2025-09-22

2-(2-{(5-ethylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(5-ethylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol
• 2-(2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}ethoxy)ethan-1-ol
• EN300-1290118
• 2172139-64-7

• Inchi： 1S/C11H18O3S/c1-2-10-3-4-11(14-10)9-15-8-7-13-6-5-12/h3-4,12H,2,5-9H2,1H3
• InChI Key： JSLHGJFWDACKOX-UHFFFAOYSA-N
• SMILES： S(CCOCCO)CC1=CC=C(CC)O1

Computed Properties

• Exact Mass: 230.09766561g/mol
• Monoisotopic Mass: 230.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.9Ų

Additional information on 2-(2-{(5-ethylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol

Comprehensive Overview of 2-(2-{(5-ethylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol (CAS No. 2172139-64-7)

2-(2-{(5-ethylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol (CAS No. 2172139-64-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, characterized by its furan and thioether functional groups, is part of a growing class of bioactive molecules that are being explored for their versatility in pharmaceutical research, material science, and green chemistry.

The molecular structure of 2-(2-{(5-ethylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol features a furan ring substituted with an ethyl group at the 5-position, a methylsulfanyl moiety, and a hydroxyethyl side chain. This combination of functional groups makes it a promising candidate for drug discovery, particularly in the development of small-molecule therapeutics. Researchers are increasingly interested in furan derivatives due to their bioactivity and potential to interact with biological targets, such as enzymes and receptors.

In the context of sustainable chemistry, 2-(2-{(5-ethylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol aligns with the global shift toward eco-friendly solvents and renewable feedstocks. The furan ring is derived from biomass, making this compound a subject of interest in green synthesis and biobased materials. Its potential as a building block for polymers or surfactants is also being investigated, as industries seek alternatives to petroleum-based chemicals.

From a pharmacological perspective, the thioether linkage in 2-(2-{(5-ethylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol may contribute to its metabolic stability and bioavailability, key factors in drug design. Recent studies have highlighted the role of sulfur-containing compounds in modulating oxidative stress and inflammatory pathways, which are hot topics in precision medicine and aging research. This has led to a surge in searches for novel bioactive molecules with potential therapeutic benefits.

The compound’s CAS No. 2172139-64-7 is frequently queried in chemical databases and patent literature, reflecting its relevance in intellectual property and R&D circles. Its synthesis and applications are often discussed in the context of high-throughput screening and computational chemistry, where molecular docking and QSAR modeling are employed to predict its behavior in biological systems.

In summary, 2-(2-{(5-ethylfuran-2-yl)methylsulfanyl}ethoxy)ethan-1-ol (CAS No. 2172139-64-7) represents a fascinating intersection of organic synthesis, biomass utilization, and drug development. Its multifaceted properties make it a compound worth watching in the evolving landscape of chemical innovation and biomedical research.